Cas no 476462-00-7 (N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(thiophen-2-yl)acetamide
• CAS No: 476462-00-7
• Molecular Formula: C₁₅H₁₃N₃OS₂
• Molecular Weight: 315.41322016716
• CID: 5943943
• PubChem ID: 8438549

N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(thiophen-2-yl)acetamide Properties

Names and Identifiers

• N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl-2-(thiophen-2-yl)acetamide
• 2-Thiopheneacetamide, N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• Oprea1_585503
• 476462-00-7
• N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-(thiophen-2-yl)acetamide
• F0529-0274
• N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• 2-(thiophen-2-yl)-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024580627

• InChIKey： HFQQQQMQBUXNDN-UHFFFAOYSA-N
• Inchi： 1S/C15H13N3OS2/c1-10-4-6-11(7-5-10)14-17-18-15(21-14)16-13(19)9-12-3-2-8-20-12/h2-8H,9H2,1H3,(H,16,18,19)
• SMILES： C1(CC(NC2=NN=C(C3=CC=C(C)C=C3)S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 315.05000439g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 315.05000439g/mol
• Heavy Atom Count: 21
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• pka: 8.61±0.50(Predicted)
• Density: 1.370±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides